![molecular formula C14H20N2O3 B6218114 ethyl 6-{[(1r,4r)-4-aminocyclohexyl]oxy}pyridine-3-carboxylate, trans CAS No. 1976698-10-8](/img/no-structure.png)
ethyl 6-{[(1r,4r)-4-aminocyclohexyl]oxy}pyridine-3-carboxylate, trans
Overview
Description
Ethyl 6-{[(1r,4r)-4-aminocyclohexyl]oxy}pyridine-3-carboxylate, trans is a useful research compound. Its molecular formula is C14H20N2O3 and its molecular weight is 264.3. The purity is usually 95.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 6-{[(1r,4r)-4-aminocyclohexyl]oxy}pyridine-3-carboxylate, trans involves the reaction of 6-bromo-3-pyridinecarboxylic acid ethyl ester with (1R,4R)-4-aminocyclohexanol in the presence of a base to form the desired product.", "Starting Materials": [ "6-bromo-3-pyridinecarboxylic acid ethyl ester", "(1R,4R)-4-aminocyclohexanol", "Base (e.g. sodium hydride, potassium carbonate)" ], "Reaction": [ "Step 1: Deprotonation of (1R,4R)-4-aminocyclohexanol with a base to form the corresponding alkoxide ion.", "Step 2: Addition of the alkoxide ion to 6-bromo-3-pyridinecarboxylic acid ethyl ester to form the intermediate.", "Step 3: Cyclization of the intermediate to form the desired product, ethyl 6-{[(1r,4r)-4-aminocyclohexyl]oxy}pyridine-3-carboxylate, trans.", "Step 4: Isolation and purification of the product." ] } | |
CAS No. |
1976698-10-8 |
Molecular Formula |
C14H20N2O3 |
Molecular Weight |
264.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
